N-(4-chlorobenzyl)-2-(4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-(4-oxo-[1]benzothiolo[3,2-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C19H14ClN3O2S/c20-13-7-5-12(6-8-13)9-21-16(24)10-23-11-22-17-14-3-1-2-4-15(14)26-18(17)19(23)25/h1-8,11H,9-10H2,(H,21,24)
• InChI Key: JHMAMSJRTINOIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(S2)C(=O)N(C=N3)CC(=O)NCC4=CC=C(C=C4)Cl
• Molecular Formula: C19H14ClN3O2S
• Molecular Weight: 383.9 g/mol

Description

N-(4-chlorobenzyl)-2-(4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)acetamide, also known as CBPA, is a chemical compound that has shown potential in various scientific research applications. CBPA is a heterocyclic compound containing a benzothiophene ring and a pyrimidine ring, which are commonly found in many biologically active compounds.

Mechanism of Action

The exact mechanism of action of N-(4-chlorobenzyl)-2-(4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)acetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins in the body that are involved in the growth and proliferation of cancer cells and inflammatory processes.
Biochemical and Physiological Effects:
N-(4-chlorobenzyl)-2-(4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)acetamide has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells and inhibit the growth and proliferation of cancer cells. N-(4-chlorobenzyl)-2-(4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)acetamide has also been found to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-chlorobenzyl)-2-(4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)acetamide in lab experiments is its relatively simple synthesis method. Additionally, N-(4-chlorobenzyl)-2-(4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)acetamide has shown promising results in various scientific research applications, making it a potentially useful compound in drug development. However, one limitation of using N-(4-chlorobenzyl)-2-(4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)acetamide in lab experiments is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving N-(4-chlorobenzyl)-2-(4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)acetamide. One potential area of research is the development of N-(4-chlorobenzyl)-2-(4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)acetamide-based drugs for cancer treatment. Additionally, further studies could be conducted to better understand the mechanism of action of N-(4-chlorobenzyl)-2-(4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)acetamide and its potential use in treating other diseases such as inflammatory bowel disease and multiple sclerosis. Finally, research could be conducted to improve the solubility of N-(4-chlorobenzyl)-2-(4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)acetamide in water, which could make it a more useful compound in lab experiments.

Scientific Research Applications

N-(4-chlorobenzyl)-2-(4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)acetamide has been found to have potential in various scientific research applications. It has been shown to have anticancer properties and has been studied for its potential use in cancer treatment. N-(4-chlorobenzyl)-2-(4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)acetamide has also been studied for its anti-inflammatory properties and its potential use in treating inflammatory diseases such as rheumatoid arthritis. Additionally, N-(4-chlorobenzyl)-2-(4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)acetamide has been studied for its potential use as an antibacterial agent.